N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine

• IUPAC Name: N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine
• InChI: InChI=1S/C14H14N4/c1-18-7-6-15-14(18)10-16-12-8-11-4-2-3-5-13(11)17-9-12/h2-9,16H,10H2,1H3
• InChI Key: AMZFCXLIEFJFQX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CNC2=CC3=CC=CC=C3N=C2
• Molecular Formula: C14H14N4
• Molecular Weight: 238.29 g/mol

Description

N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine is a chemical compound that belongs to the class of quinoline derivatives. It has been extensively studied for its potential use in scientific research applications due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine is not fully understood. However, it has been proposed that it exerts its inhibitory effects on cancer cells through the modulation of various signaling pathways involved in cell proliferation and survival. In neuroscience research, it has been shown to selectively bind to certain protein targets, allowing for the visualization of specific cellular structures and signaling pathways.
Biochemical and Physiological Effects:
N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine has been shown to exhibit potent inhibitory effects on certain enzymes involved in cancer cell proliferation and metastasis. In neuroscience research, it has been used as a fluorescent probe for imaging of cellular structures and signaling pathways. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine in lab experiments is its potent inhibitory activity against certain enzymes involved in cancer cell proliferation and metastasis. Additionally, its fluorescent properties make it a useful tool for imaging of cellular structures and signaling pathways in neuroscience research. However, one of the limitations of this compound is its potential toxicity at high concentrations, which must be taken into consideration when designing experiments.

Future Directions

There are several future directions for the study of N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine. One direction is the further investigation of its mechanism of action, which could lead to the development of more effective cancer therapies. Additionally, its fluorescent properties could be used to study various cellular processes in neuroscience research. Another direction is the development of more efficient synthesis methods for this compound, which could facilitate its use in a wider range of scientific research applications.

Synthesis Methods

The synthesis of N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine can be achieved through a multi-step process involving the reaction of 2-methylimidazole with 2-chloroquinoline, followed by the reduction of the intermediate product with sodium borohydride. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

N-[(1-methylimidazol-2-yl)methyl]quinolin-3-amine has been used in various scientific research applications, including drug discovery, cancer research, and neuroscience. It has been shown to exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation and metastasis. Additionally, it has been used as a fluorescent probe for imaging of cellular structures and signaling pathways in neuroscience research.